Cas no 62684-52-0 (Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-)

• Product Name: Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-
• CAS No: 62684-52-0
• MF: C₂₇H₂₄N₄O₃S₂
• MW: 516.634463310242
• CID: 435290
• PubChem ID: 12317137
• Update Time: 2025-04-19

Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[bis[[4-(4-methoxyphenyl)-2-thiazolyl]amino]methyl]-
• 2-[bis[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino]methyl]phenol
• DTXSID60487818
• 62684-52-0

• Inchi： 1S/C27H24N4O3S2/c1-33-19-11-7-17(8-12-19)22-15-35-26(28-22)30-25(21-5-3-4-6-24(21)32)31-27-29-23(16-36-27)18-9-13-20(34-2)14-10-18/h3-16,25,32H,1-2H3,(H,28,30)(H,29,31)
• InChI Key： WFJLWEUPYFUQBU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N=C1NC(C1C=CC=CC=1O)NC1=NC(=CS1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 516.12922
• Monoisotopic Mass: 516.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 88.53